5-Methyl-2-(1-methyl-1H-pyrazol-4-yl)benzoic acid
Cat. No. B8341171
M. Wt: 216.24 g/mol
InChI Key: UDHKXGSEHINDAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09440982B2
Procedure details
The title compound was synthesized following the same general protocol as described for 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzoic acid in Example A1, using methyl 5-methyl-2-(pyrazin-2-yl)benzoate. ESI-MS (m/z): 215 [M+1]+.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl 5-methyl-2-(pyrazin-2-yl)benzoate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Identifiers
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REACTION_CXSMILES
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CC1C=CC(C2C=NN(C)C=2)=C(C=1)C(O)=O.[CH3:17][C:18]1[CH:19]=[CH:20][C:21]([C:28]2[CH:33]=[N:32][CH:31]=[CH:30][N:29]=2)=[C:22]([CH:27]=1)[C:23]([O:25]C)=[O:24]>>[CH3:17][C:18]1[CH:19]=[CH:20][C:21]([C:28]2[CH:33]=[N:32][CH:31]=[CH:30][N:29]=2)=[C:22]([CH:27]=1)[C:23]([OH:25])=[O:24]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
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CC=1C=CC(=C(C(=O)O)C1)C=1C=NN(C1)C
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Step Two
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Name
|
methyl 5-methyl-2-(pyrazin-2-yl)benzoate
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
CC=1C=CC(=C(C(=O)OC)C1)C1=NC=CN=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC=1C=CC(=C(C(=O)O)C1)C1=NC=CN=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
